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2-(4-Butoxy-phenylamino)-nicotinic acid 2-(4-Butoxy-phenylamino)-nicotinic acid
Brand Name: Vulcanchem
CAS No.: 115891-04-8
VCID: VC0175074
InChI: InChI=1S/C27H35N9O15P2/c1-10-3-12-13(4-11(10)2)35(24-18(32-12)25(42)34-27(43)33-24)5-14(37)19(39)15(38)6-48-52(44,45)51-53(46,47)49-7-16-20(40)21(41)26(50-16)36-9-31-17-22(28)29-8-30-23(17)36/h4,8-10,14-16,19-21,26,37-41H,3,5-7H2,1-2H3,(H5,28,29,30,34,42,43,44,45,46,47)/p+1/t10?,14-,15+,16+,19-,20+,21+,26+/m0/s1
SMILES: CC1CC2=NC3=C(NC(=O)NC3=O)[N+](=C2C=C1C)CC(C(C(COP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)N5C=NC6=C5N=CN=C6N)O)O)O)O)O
Molecular Formula: C27H36N9O15P2+
Molecular Weight: 788.581

2-(4-Butoxy-phenylamino)-nicotinic acid

CAS No.: 115891-04-8

Main Products

VCID: VC0175074

Molecular Formula: C27H36N9O15P2+

Molecular Weight: 788.581

2-(4-Butoxy-phenylamino)-nicotinic acid - 115891-04-8

CAS No. 115891-04-8
Product Name 2-(4-Butoxy-phenylamino)-nicotinic acid
Molecular Formula C27H36N9O15P2+
Molecular Weight 788.581
IUPAC Name [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4S)-5-(7,8-dimethyl-2,4-dioxo-6,7-dihydro-1H-benzo[g]pteridin-10-ium-10-yl)-2,3,4-trihydroxypentyl] hydrogen phosphate
Standard InChI InChI=1S/C27H35N9O15P2/c1-10-3-12-13(4-11(10)2)35(24-18(32-12)25(42)34-27(43)33-24)5-14(37)19(39)15(38)6-48-52(44,45)51-53(46,47)49-7-16-20(40)21(41)26(50-16)36-9-31-17-22(28)29-8-30-23(17)36/h4,8-10,14-16,19-21,26,37-41H,3,5-7H2,1-2H3,(H5,28,29,30,34,42,43,44,45,46,47)/p+1/t10?,14-,15+,16+,19-,20+,21+,26+/m0/s1
Standard InChIKey YVWTVPZNGNECRS-PIOMATSQSA-O
SMILES CC1CC2=NC3=C(NC(=O)NC3=O)[N+](=C2C=C1C)CC(C(C(COP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)N5C=NC6=C5N=CN=C6N)O)O)O)O)O
Synonyms 2-(4-Butoxy-phenylamino)-nicotinic acid
Last Modified Aug 20 2021
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